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Compound of Interest

Compound Name: 2-Naphthalenethiol

Cat. No.: B184263 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for 2-Naphthalenethiol, a compound that, while valuable in various applications, presents

notable health and safety challenges. Adherence to these procedural steps is critical for

ensuring a safe laboratory environment.

2-Naphthalenethiol is considered a hazardous substance. It is harmful if swallowed, inhaled,

or comes into contact with skin.[1][2] It can cause irritation to the eyes, skin, and respiratory

system, and may lead to skin sensitization.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Naphthalenethiol.
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Property Value Source

Molecular Formula C₁₀H₈S [3]

Molecular Weight 160.24 g/mol [3]

Appearance
Crystals with a disagreeable

mercaptan-like odor
[3]

Melting Point 81 °C [3]

Boiling Point 286-288 °C @ 760 mm Hg [3]

Oral LD50 (Mouse) 385 mg/kg [1][2]

Intraperitoneal LD50 (Mouse) 200 mg/kg [1]

Flash Point 133.89 °C (273.00 °F) [4]

Operational Plan: Handling and Storage
A systematic approach to handling and storing 2-Naphthalenethiol is crucial to minimize

exposure risk.

Engineering Controls
Ventilation: Always handle 2-Naphthalenethiol in a well-ventilated area. A laboratory fume

hood or a system with local exhaust ventilation is required to prevent the dispersion of dust

and vapors.[2][5]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following should be worn at all times when

handling the compound:

Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.[1][6]
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Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected

before use and replaced if contaminated. After use, hands should be thoroughly washed and

dried.[1][7]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent respirator is recommended.[7][8]

Skin and Body Protection: A lab coat or a protective suit is required.[1][5] For tasks with a

higher risk of exposure, disposable aprons are recommended.[1]

Handling Procedures
Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

or vapors.[1][7]

Prevent Dust Formation: Avoid actions that could generate dust.[6]

Use and Storage: Keep the container tightly closed and store it in a cool, dry, and well-

ventilated place.[6][7]

Hygiene: Do not eat, drink, or smoke in areas where 2-Naphthalenethiol is handled. Wash

hands thoroughly after handling.[2][9]

Emergency and Disposal Plan
Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

Spill Management
Minor Spills:

Remove all sources of ignition.[1]

Wearing appropriate PPE, clean up spills immediately.[1]

Use dry clean-up procedures; avoid generating dust.[1]
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Vacuum or sweep up the material and place it into a suitable, labeled container for waste

disposal.[7]

Warning: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan

spills, as this can lead to autoignition.[1]

Major Spills:

Evacuate the area and alert emergency responders.[1][10]

Prevent the spill from entering drains.[2]

Only personnel with appropriate training and PPE should address the spill.

First Aid Measures
In case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[7][9]

In case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

skin area with plenty of soap and water. If irritation persists, seek medical attention.[7][9][11]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen. Seek immediate medical attention.[7][11]

If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[5][9]

Disposal Plan
Waste Classification: 2-Naphthalenethiol and its container must be disposed of as

hazardous waste.[1]

Containerization: Collect waste material in a suitable, labeled, and sealed container.[1] To

manage the strong odor, it is recommended to keep a large plastic bag in the fume hood for

any odorous waste. These bags can then be sealed in fiber drums for disposal.[1]
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Disposal Method: All waste disposal must be conducted by a licensed waste disposal

company, in accordance with local and national regulations.[2] Do not release into the

environment.[5]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2-Naphthalenethiol.
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Caption: Workflow for the safe handling, emergency response, and disposal of 2-
Naphthalenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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